![molecular formula C12H8ClN3O3 B2837988 3-[(4-chlorobenzoyl)amino]pyrazine-2-carboxylic Acid CAS No. 294853-37-5](/img/structure/B2837988.png)
3-[(4-chlorobenzoyl)amino]pyrazine-2-carboxylic Acid
Overview
Description
Scientific Research Applications
Antimicrobial Applications
The compound has been used in the synthesis of novel pyrazinamide derivatives, which have shown significant antimicrobial activity . These derivatives have been effective against Mycobacterium tuberculosis, with MIC values ranging from 6 to 42 µM .
Antifungal Applications
While the compound itself may not have direct antifungal properties, its derivatives have shown moderate activity against various fungal strains .
Antiviral Applications
Derivatives of the compound have also shown potential antiviral properties . This makes it a valuable compound in the development of new antiviral drugs .
Anti-Inflammatory Applications
The compound’s derivatives have shown anti-inflammatory properties . This suggests potential applications in the treatment of inflammatory diseases .
Antitumor Applications
The compound has been used in the synthesis of derivatives that have demonstrated antitumor activity . This suggests potential applications in cancer treatment .
Kinase Inhibitory Applications
Derivatives of the compound have shown activity on kinase inhibition . This suggests potential applications in the development of drugs targeting kinases, which play crucial roles in cellular signaling .
Future Directions
The future directions for “3-[(4-chlorobenzoyl)amino]pyrazine-2-carboxylic Acid” could involve further exploration of its potential as an antitubercular agent . The compound showed promising activity against Mycobacterium tuberculosis H37Rv , suggesting that it could lead to the discovery of more active pyrazinamide analogues .
Mechanism of Action
Target of Action
It’s known that this compound is a pyrazinamide analogue . Pyrazinamide is a crucial first-line drug for tuberculosis treatment , suggesting that the compound might also target Mycobacterium tuberculosis .
Result of Action
It’s known that n-(4-chlorophenyl)pyrazine-2-carboxamides, a related compound, showed good activity against mycobacterium tuberculosis h37rv . This suggests that 3-[(4-chlorobenzoyl)amino]pyrazine-2-carboxylic Acid might also have antimycobacterial effects.
properties
IUPAC Name |
3-[(4-chlorobenzoyl)amino]pyrazine-2-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8ClN3O3/c13-8-3-1-7(2-4-8)11(17)16-10-9(12(18)19)14-5-6-15-10/h1-6H,(H,18,19)(H,15,16,17) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MIGKVCZDGYFEPA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=O)NC2=NC=CN=C2C(=O)O)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H8ClN3O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.66 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-[(4-chlorobenzoyl)amino]pyrazine-2-carboxylic Acid | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-Bromo-3,5-dimethoxy-N-[(E)-2-phenylethenyl]sulfonylbenzamide](/img/structure/B2837910.png)
![N,N-diethyl-2-[4-oxo-6-[(4-phenylpiperazin-1-yl)methyl]pyran-3-yl]oxyacetamide](/img/structure/B2837913.png)
![N-[4-(4-iodophenyl)-1,3-thiazol-2-yl]-3-phenylpropanamide](/img/structure/B2837914.png)
![N-(4-(N-(10-ethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)sulfamoyl)phenyl)acetamide](/img/structure/B2837916.png)
![N-(2-ethylphenyl)-2-(4-oxo-1-propyl[1,2,4]triazolo[4,3-a]quinoxalin-5(4H)-yl)acetamide](/img/structure/B2837921.png)
![N-(4-chlorophenyl)-1-(pyridin-4-yl)-3,4-dihydropyrrolo[1,2-a]pyrazine-2(1H)-carbothioamide](/img/structure/B2837923.png)
![N-(3-chloro-4-fluorophenyl)-2,4-dioxo-3-phenethyl-1,3,8-triazaspiro[4.5]decane-8-carboxamide](/img/structure/B2837927.png)